Cas no 5986-55-0 (Patchouli alcohol)

• Product Name: Patchouli alcohol
• CAS No: 5986-55-0
• MF: C₁₅H₂₆O
• MW: 222.366344928741
• MDL: MFCD14702367
• CID: 46308
• Update Time: 2025-04-18

Patchouli alcohol Chemical and Physical Properties

Names and Identifiers

• Patchouli alcohol
• 1,6-Methanonaphthalen-1(2H)-ol, octahydro-4,8a,9,9-tetramethyl-, (1alpha,4beta,4aalpha,6beta,8aalpha)-
• 1,6-Methanonaphthalen-1(2H)-ol, octahydro-4,8a,9,9-tetramethyl-, [1R-(1alpha,4beta,4aalpha,6beta,8aalpha)]-
• 1,6-Methanonaphthalen-1(2H)-ol,octahydro-4,8a,9,9-tetramethyl-,[1R-(1.alpha.,4.beta.,4a.alpha.,6.beta)]
• 1,6-Methanonaphthalen-1beta(2H)-ol, 3,4,4abeta,5,6beta,7,8,8a-octahydro-4alpha,8abeta,9,9-tetramethyl-
• Patchoulanol
• PATCHOULI ALCOHOL (RG)
• patchoulol
• Patchouli caMphor
• Patchoulic alcohol
• [1R-(1alpha,4beta,4aalpha,6beta,8aalpha)]-octahydro-4,8a,9,9-tetramethyl-1,6-methano-1(2H)-naphthol
• (1R,3R,6R,7S,8S)-2,2,6,8-Tetramethyltricyclo[5.3.1.03,8]undecan-3-ol
• (-)-patchouli alcohol
• (-)-patchoulol
• HHH8CPR1M2
• (1R,4S,4aS,6R,8aS)-4,8a,9,9-tetramethyloctahydro-1,6-methanonaphthalen-1(2H)-ol
• (1r,4s,4as,6r,8as)-octahydro-4,8a,9,9-tetramethyl-1,6-methanonaphthalen-1(2h)-ol
• 1,6-Methanonaphthalen-1(2H)-ol, octahydro-4,8a,9,9-tetramethyl-, (1R,4S,4aS,6R,8aS)-
• [1R-(1alpha,4beta,4aalpha,6beta,
• (-)-(1R,3R,6S,7S,8S)-2,2,6,8-tetramethyltricyclo[5.3.1.0(3,8)]undecan-3-ol

• MDL： MFCD14702367
• Inchi： 1S/C15H26O/c1-10-5-8-15(16)13(2,3)11-6-7-14(15,4)12(10)9-11/h10-12,16H,5-9H2,1-4H3
• InChI Key： GGHMUJBZYLPWFD-UHFFFAOYSA-N
• SMILES： CC1C2CC3CCC2(C(C3(C)C)(O)CC1)C

Computed Properties

• Exact Mass: 222.19800
• Monoisotopic Mass: 222.198365449 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 20.2
• Molecular Weight: 222.37

Experimental Properties

• Color/Form: Cryst.
• Density: 1.0284
• Melting Point: 56°C
• Boiling Point: 287.4°C at 760 mmHg
• Flash Point: 120.2 °C
• Refractive Index: nD65 1.5029
• PSA: 20.23000
• LogP: 3.60980
• Specific Rotation: -97.4° (c=24, in chloroform)

Patchouli alcohol Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazardous Material transportation number：NONH for all modes of transport
• Safety Instruction： 24/25
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Tertiary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Tertiary alcohols
• Sesquiterpenoids